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Introduction

NF546 hydrate is a potent and selective, non-nucleotide agonist for the P2Y11 purinergic
receptor.[1] As a G-protein coupled receptor (GPCR), the P2Y11 receptor is a crucial modulator
of cellular signaling. In the field of neuroscience, NF546 serves as an invaluable
pharmacological tool to investigate the complex roles of P2Y11 signaling in neurons, glial cells,
and the intricate communication between them. This guide provides a comprehensive overview
of NF546 hydrate, its mechanism of action, quantitative data, experimental protocols, and its
application in understanding neuroinflammatory and neuroprotective pathways.

The P2Y11 Receptor: A Unique Dual-Signhaling Hub

The target of NF546, the human P2Y11 receptor, is unique among the P2Y family of receptors
due to its ability to couple to two distinct G-protein signaling pathways.[2][3] Upon activation by
agonists like ATP or NF546, it can stimulate both:

e The Gg/Phospholipase C (PLC) Pathway: This leads to the generation of inositol 1,4,5-
trisphosphate (IP3) and diacylglycerol (DAG). IP3 subsequently triggers the release of
calcium (Ca2+) from intracellular stores, a critical second messenger in countless neuronal
processes.[4][5]
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e The Gs/Adenylyl Cyclase (AC) Pathway: This results in the synthesis of cyclic adenosine
monophosphate (CAMP), which in turn activates Protein Kinase A (PKA). The cAMP
signaling pathway is fundamental to regulating gene transcription, cell growth, and
differentiation.

This dual-coupling allows the P2Y11 receptor to orchestrate a wide array of cellular responses,
making its study essential for understanding brain function in both health and disease. P2Y11
receptors are expressed on various cells within the central nervous system (CNS), including
microglia and astrocytes, positioning them as key players in neuron-glia interactions.

Quantitative Data and Pharmacological Profile

The efficacy and selectivity of NF546 have been characterized in several studies. This
information is crucial for designing experiments and interpreting results.

Table 1. Pharmacological Profile of NF546 Hydrate

Parameter Value Receptor Notes

The pEC50 is the
PEC50 6.27 Human P2Y11 negative logarithm
of the EC50 value.

| Selectivity | Relatively selective | P2Y11 | Shows lower activity at P2Y1, P2Y2, P2Y4, P2Y6,
and P2Y12 receptors. |

Table 2: Experimental Concentrations of NF546 Hydrate in Research | Concentration |
Cell/Tissue Type | Experimental Context | Outcome | Reference | | :--- | :=-- | i=-- | == | - | | 1
UM | Human CD4 T Cells | T Cell Migration Assay | Impaired T cell migration, suggesting a role
for regulated P2Y11 signaling. | | 10 uM | Rat Aortic Rings | Vascular Dysfunction Model
(Angiotensin llI-induced) | Restored basal vasomotor response and promoted vasorelaxation. | |
100 puM | Human Monocyte-Derived Dendritic Cells | Cytokine Release Assay | Stimulated
release of Interleukin-8 (IL-8) and inhibited LPS-induced IL-12p70. |

Signaling Pathways and Mechanism of Action
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As an agonist, NF546 binds to and activates the P2Y11 receptor, initiating the dual signaling
cascades. The activation leads to a rapid increase in intracellular Ca2+ and a sustained
elevation of cAMP, which mediate the receptor's downstream physiological effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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